Cas no 27402-47-7 (5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione)

5-(Phenylmethylidene)-1,3-diazinane-2,4,6-trione is a heterocyclic compound featuring a phenylmethylidene substituent attached to a 1,3-diazinane-2,4,6-trione core. This structure imparts unique reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound’s conjugated system and electron-withdrawing carbonyl groups enhance its utility in cyclization and condensation reactions. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification. Additionally, the phenylmethylidene moiety offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry and material science. The compound’s distinct structural features contribute to its relevance in research and industrial applications.
5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione structure
27402-47-7 structure
Product Name:5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione
CAS No:27402-47-7
MF:C11H8N2O3
MW:216.19282245636
MDL:MFCD00059761
CID:267238
PubChem ID:87563222
Update Time:2025-05-27

5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)-
    • 5-Benzylidenebarbituric Acid
    • 5-benzylidene-1,3-diazinane-2,4,6-trione
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)
    • 2,6(1H,3H,5H)-Pyrimidinetrione,5-(phenylmethylene)
    • 5-(phenylmethylene)-1,3-dihydropyrimidine-2,4,6-trione
    • 5-benzylidenehexahydropyrimidine-2,4,6-trione
    • 5-benzylidene-pyrimidine-2,4
    • 5-benzylidenepyrimidine-2,4,6(1H,3H)-trione
    • 5-benzylidenepyrimidine-2,4,6(1H,3H,5H)-trione
    • 5-BENZYLIDENE-PYRIMIDINE-2,4,6-TRIONE
    • Benzalbarbituric Acid
    • benzylidenebarbituric acid
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(phenylmethylene)-
    • CMWDWOZYVQQAMI-UHFFFAOYSA-N
    • 5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione
    • NSC636605
    • 5-Benzylidene-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(phenylmethylene)-
    • 5-benzylidenehexahydropyrimidine-2,4,6-trio
    • 27402-47-7
    • NSC-48255
    • AKOS001604867
    • MFCD00059761
    • SB57984
    • D95342
    • AS-66981
    • DTXSID50286913
    • 5-benzylidene-hexahydro-pyrimidine-2,4,6-trione
    • F0030-0022
    • CBA40247
    • CBMicro_032410
    • NSC179809
    • BIM-0032393.P001
    • A819047
    • NSC48255
    • benzylidene barbituric
    • AKOS005700952
    • CS-0450418
    • 5-benzylidene-1, 3-diazinane-2, 4, 6-trione
    • SCHEMBL1495340
    • 5-benzylidenebarbituric
    • CHEMBL272757
    • B0007
    • BDBM50375161
    • NSC-179809
    • HMS1609O06
    • NSC-636605
    • SDCCGMLS-0064598.P001
    • DB-317162
    • (5Z)-5-benzylidene-2,6-dihydroxypyrimidin-4(5H)-one
    • DTXCID80238061
    • STL047538
    • STK100078
    • MDL: MFCD00059761
    • Inchi: 1S/C11H8N2O3/c14-9-8(10(15)13-11(16)12-9)6-7-4-2-1-3-5-7/h1-6H,(H2,12,13,14,15,16)
    • InChI Key: CMWDWOZYVQQAMI-UHFFFAOYSA-N
    • SMILES: O=C1/C(/C(NC(N1)=O)=O)=C\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.05300
  • Monoisotopic Mass: 216.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3
  • XLogP3: 1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Flash Point: No data available
  • PSA: 75.27000
  • LogP: 1.09360

5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Customs Data

  • HS CODE:2933540000
  • Customs Data:

    China Customs Code:

    2933540000

    Overview:

    2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Pricemore >>

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5-(phenylmethylidene)-1,3-diazinane-2,4,6-trione Production Method

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